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Compound of Interest

Compound Name: 2-Amino-3,4-dimethylpyridine

CAS No.: 823-39-2

Cat. No.: B051297

Get Quote

Executive Summary & Compound Profile
2-Amino-3,4-dimethylpyridine (CAS: 823-39-2) is a critical heterocyclic building block used

frequently in the synthesis of pharmaceuticals and agrochemicals. Its electron-rich pyridine

ring, activated by the amino group and two methyl substituents, makes it chemically reactive

but also susceptible to specific degradation pathways—primarily oxidation and photo-

degradation.

This guide moves beyond generic safety data sheets (SDS) to provide field-proven protocols

for maintaining compound integrity over extended periods.
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Parameter Specification

IUPAC Name 3,4-Dimethylpyridin-2-amine

CAS Number 823-39-2

Molecular Formula C₇H₁₀N₂

Molecular Weight 122.17 g/mol

Physical State Solid (Crystalline powder)

Melting Point 81–82 °C [1]

pKa (Estimated) ~7.2 (Basicity increased by methyl donation)

Critical Storage Parameters (The "Golden Standard")
The stability of 2-Amino-3,4-dimethylpyridine is governed by its susceptibility to oxidative

darkening and hygroscopicity. The amino group at the 2-position increases the electron density

of the ring nitrogen, making it prone to N-oxide formation and colored impurities upon exposure

to air and light.

Protocol 1: Long-Term Storage (>1 Month)
Temperature:2°C to 8°C (Refrigerated). While the solid is stable at room temperature for

short periods, refrigeration significantly retards the kinetics of auto-oxidation [2].

Atmosphere:Inert Gas (Argon or Nitrogen). The container must be backfilled with an inert gas

after every use. Oxygen promotes the formation of N-oxides and azo-dimers, leading to

yellow/brown discoloration.

Container:Amber Glass Vials with Teflon-lined caps. Strictly avoid clear glass to prevent

photo-induced radical degradation.

Desiccation: Store inside a secondary container (desiccator) with active desiccant (e.g.,

silica gel or Drierite) to prevent moisture absorption, which accelerates hydrolysis and

caking.

Protocol 2: Working Bench Stability (<24 Hours)
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Solvent Choice: If in solution, avoid protic solvents (methanol/water) for long-term storage.

Preferred solvents for stock solutions are DMSO or Anhydrous Acetonitrile.

Light Exposure: Keep covered with aluminum foil when not in immediate use.

Troubleshooting & Diagnostics
Users often encounter "yellowing" of the white powder. This section details how to diagnose

and remediate this issue.

Visual Diagnostic Guide
Observation Diagnosis Action Required

White/Off-White Crystalline

Powder
Pristine. Purity likely >98%. Proceed with experiment.

Pale Yellow Tint
Mild Surface Oxidation. Purity

likely >95%.

Usable for most crude

reactions; recrystallize for

sensitive catalysis.

Dark Brown/Orange Sticky

Solid

Severe Degradation.

Significant N-oxide/azo

formation.

Do NOT use. Attempt

repurification or discard.

Clumping/Caking Moisture Absorption.
Dry under high vacuum (0.1

mmHg) at RT for 4 hours.

Repurification Protocol (Recrystallization)
If the compound has yellowed but is not degraded beyond recovery (dark brown), use this

standard recrystallization method:

Solvent: Dissolve the crude solid in a minimum amount of boiling Ethyl Acetate/Hexane (1:3)

or Ethanol.

Filtration: If insoluble dark particles remain, filter hot through a Celite pad.

Crystallization: Allow to cool slowly to room temperature, then cool to 4°C.

Collection: Filter the white needles and wash with cold Hexane. Dry under vacuum.
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Analytical Method: Purity Verification (HPLC)
To confirm purity before critical experiments, use the following High-Performance Liquid

Chromatography (HPLC) method. This method is adapted from stability-indicating protocols for

similar aminopyridines [3, 4], ensuring separation of the parent amine from its N-oxide

impurities.

Methodology: Reverse Phase Ion-Pairing HPLC

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase A: 10 mM Phosphate Buffer (pH 6.8) + 5 mM Sodium Octanesulfonate (Ion-

pairing agent).

Mobile Phase B: Acetonitrile (HPLC Grade).

Gradient:

0–5 min: 90% A / 10% B (Isocratic hold)

5–20 min: Linear gradient to 40% B

20–25 min: Re-equilibration to 10% B

Flow Rate: 1.0 mL/min.

Detection: UV @ 240 nm (Primary) and 290 nm (Secondary for impurities).

Temperature: 25°C.

Why this works: The ion-pairing agent (Octanesulfonate) interacts with the protonated amino

group, improving peak shape and retention time, preventing the "tailing" often seen with basic

pyridines on silica-based columns.

Visualizing the Decision Logic
The following diagrams illustrate the decision-making process for storage and troubleshooting.

Diagram 1: Storage & Usage Decision Tree
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Received 2-Amino-3,4-dimethylpyridine

Visual Inspection
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3. Temp: 2-8°C

Ready for Synthesis Recrystallization Required
(EtOAc/Hexane)

Re-evaluate
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Caption: Workflow for initial assessment and storage of incoming 2-Amino-3,4-
dimethylpyridine.

Diagram 2: Degradation & Troubleshooting Logic

2-Amino-3,4-dimethylpyridine
(Active)

Exposure:
Oxygen + UV Light

Degradant 1:
Pyridine N-OxideOxidation

Degradant 2:
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Caption: Mechanistic pathway showing how environmental exposure leads to specific

impurities.
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Frequently Asked Questions (FAQs)
Q1: Can I store a stock solution of this compound in DMSO? A: Yes, but with caveats. 2-
Amino-3,4-dimethylpyridine is soluble in DMSO. However, DMSO is hygroscopic. Store

DMSO stocks in aliquots at -20°C to prevent water absorption and subsequent hydrolysis. Use

within 1 month.

Q2: The MSDS says "Store at Room Temp," but you recommend 4°C. Why? A: MSDS

recommendations often cover safety (flammability/toxicity) rather than maximum chemical

stability. For research applications requiring >98% purity, refrigeration (2-8°C) significantly

reduces the rate of auto-oxidation, extending shelf life from months to years [1, 2].

Q3: My compound turned pink/red. Is it safe to use? A: A pink/red hue often indicates trace

transition metal contamination (from spatulas or needles) complexing with the pyridine nitrogen,

or advanced photo-degradation. Perform a recrystallization (see Section 3). If the color

persists, check the purity via HPLC; if <95%, discard.

Q4: What is the solubility in water? A: It is only slightly soluble in cold water but freely soluble in

dilute acids (e.g., 0.1 M HCl) due to protonation of the pyridine nitrogen. For organic synthesis,

use Ethanol, Methanol, or DMSO [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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